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Compound of Interest

Compound Name: 16-Hydroxyhexadecan-2-one

CAS No.: 421576-50-3

Cat. No.: B14234066

Get Quote

Executive Summary
This guide provides a structural and functional analysis comparing 15-Pentadecanolide (a

commercially dominant macrocyclic lactone musk) with 16-Hydroxyhexadecan-2-one (a

specific linear functionalized lipid analog).[1][2]

While 15-Pentadecanolide (Exaltolide®) is a benchmark molecule in fragrance chemistry and

pheromone mimicry, 16-Hydroxyhexadecan-2-one represents the "open-chain" structural

class often encountered as metabolic intermediates or synthetic precursors.[1][2] This

comparison highlights the Macrocyclic Effect—how ring closure fundamentally alters olfactory

perception, bioavailability, and chemical stability compared to linear analogs of similar

molecular weight.[2]
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Feature
15-Pentadecanolide
(Exaltolide)

16-Hydroxyhexadecan-2-
one

Structure
Macrocyclic Lactone (15-

membered ring)

Linear Keto-Alcohol (C16

Chain)

Olfactory Profile
Powerful Musk, Animalic,

Sweet, Powdery
Faint, Waxy, Fatty, Non-Musk

Physical State Crystalline Solid (mp 37–38°C)
Waxy Solid (Predicted mp

>50°C)

Lipophilicity (LogP)
~5.4 (High Bioaccumulation

Potential)

~3.5–4.0 (Moderate,

Amphiphilic)

Primary Application
Fine Fragrance, Fixative,

Pheromone Mimic

Synthetic Intermediate, Lipid

Probe

Stability
Susceptible to Hydrolysis

(Ester bond)

Stable (Ketone), Oxidizable

(Alcohol)

Chemical Identity & Structural Logic[1][2][3][4][5]
To understand the performance gap, one must analyze the structural topology.[2] The "Musk"

odor is strictly confined to macrocycles (14–19 carbons) or specific nitro/polycyclic motifs.[2][3]

Linear analogs, despite having similar functional groups, lack the conformational rigidity

required to trigger human musk receptors (OR5AN1).[2]

15-Pentadecanolide (The Macrocycle)[1][2]
IUPAC Name: Oxacyclohexadecan-2-one[1][2]

CAS: 106-02-5[1][2][4][5]

Mechanism: The 15-membered ring forces the ester group into a specific conformation that

mimics natural deer musk (Muscone).[2] It is hydrophobic, allowing it to linger on skin

(fixative effect).[2]

16-Hydroxyhexadecan-2-one (The Linear Analog)[1][2]
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IUPAC Name: 16-Hydroxyhexadecan-2-one[1][2]

CAS: 421576-50-3[1][2][6]

Mechanism: A linear C16 chain with a terminal hydroxyl and a C2 ketone.[2] Unlike the

lactone, this molecule has free rotation along the alkyl chain.[2] The polar "head" (ketone)

and "tail" (alcohol) make it behave more like a surfactant or a membrane lipid than a volatile

fragrance.[2]

Performance Analysis: The "Ring vs. Chain"
Divergence
Olfactory Performance (The Musk Rule)
The most critical distinction is the Structure-Odor Relationship (SOR).[2]

15-Pentadecanolide: Exhibits a low odor threshold (0.3–1.0 ng/L in air).[1][2] It binds to the

orthosteric site of the musk receptor.[2] The ring structure restricts entropy, presenting the

hydrophobic domain and the polar ester group in the precise geometry needed for receptor

activation.[2]

16-Hydroxyhexadecan-2-one: Effectively odorless or faintly fatty/waxy.[1][2] The linear

chain possesses high conformational entropy (too many "degrees of freedom").[2] It cannot

lock into the musk receptor's hydrophobic pocket.[2]

Insight: This validates the "Prelog Rule" for macrocycles—odor value peaks at ring sizes 15–16.

Opening the ring (linearization) destroys the musk character instantly.[2]

Pharmacokinetics & Bioavailability
For drug delivery or pheromone applications, lipophilicity drives performance.[2]
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Membrane Permeability: 15-Pentadecanolide is highly lipophilic (LogP ~5.4), allowing it to

cross the blood-brain barrier or skin barrier easily.[1][2] This property is exploited in

transdermal delivery systems where lactones act as penetration enhancers.[2]

Solubility: 16-Hydroxyhexadecan-2-one, with two polar handles (OH and C=O) separated

by a long chain, acts as a bolamphiphile.[1][2] It is less soluble in pure lipids than the lactone

but may disrupt lipid bilayers more effectively by spanning the membrane.[2]

Experimental Protocols
Protocol A: Comparative Hydrolytic Stability Assay
Objective: Determine the shelf-life stability of the macrocyclic ester vs. the linear ketone under

physiological conditions.

Reagents:

Phosphate Buffered Saline (PBS), pH 7.4[2]

Acetonitrile (HPLC grade)[2]

Internal Standard: Dodecanophenone[1][2]

Workflow:

Preparation: Dissolve 10 mM of 15-Pentadecanolide and 16-Hydroxyhexadecan-2-one
separately in Acetonitrile.

Incubation: Dilute 1:10 into PBS (pH 7.4) at 37°C.[2]

Sampling: Aliquot 100 µL at T=0, 24h, 48h, and 72h.

Analysis: Analyze via GC-MS (Splitless mode).

Expectation: 15-Pentadecanolide will show slow degradation to 15-hydroxypentadecanoic

acid (ring-opening hydrolysis).[1][2]

Expectation: 16-Hydroxyhexadecan-2-one will remain chemically intact (ketones and

primary alcohols are stable to mild hydrolysis).[1][2]
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Protocol B: Synthesis Pathway Visualization
The following diagram illustrates the relationship between linear precursors and macrocyclic

products, highlighting the "Entropy Barrier" that makes 15-Pentadecanolide synthesis

challenging compared to the linear ketone.

Comparison

15-Hydroxypentadecanoic Acid
(Linear Precursor)

Linear Polyester
(Oligomers)

Direct Esterification
(Easy, Kinetic Product)

15-Pentadecanolide
(Macrocyclic Musk)

High Dilution Cyclization
(Difficult, Entropy Barrier)

Depolymerization
(High Heat/Catalyst)

16-Hydroxyhexadecan-2-one
(Linear Analog)

Stable
No Cyclization

Click to download full resolution via product page

Caption: Synthesis logic showing the high-energy barrier to form the macrocycle (Exaltolide)

versus the stability of linear analogs.
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Property
15-
Pentadecanolide

16-
Hydroxyhexadecan
-2-one

Relevance

Molecular Weight 240.38 g/mol 256.42 g/mol
Similar size, distinct

topology.[1][2]

Boiling Point 137°C (2 mmHg)
~380°C (Predicted,

760 mmHg)

Lactone is significantly

more volatile

(Fragrance).[1][2]

Vapor Pressure 0.002 mmHg (25°C)
< 0.0001 mmHg

(25°C)

Explains the lack of

odor in the linear

ketone.[1]

Metabolic Fate
Hydrolysis -> 15-OH

Acid -> Beta-oxidation

Omega-oxidation ->

Dicarboxylic Acid

Lactone mimics

natural fat

metabolism.[1][2]

Conclusion & Recommendation
For Fragrance & Pheromone Research: 15-Pentadecanolide is the superior candidate.[1][2] Its

macrocyclic structure provides the requisite volatility and receptor binding affinity (musk note)

that the linear analog completely lacks.[2] It acts as an excellent fixative and has a proven

safety profile.[2]

For Metabolic & Lipid Research: 16-Hydroxyhexadecan-2-one serves as a valuable negative

control or metabolic probe.[1][2] Because it possesses similar functional groups (carbonyl,

hydroxyl) and chain length but lacks the ring structure, it allows researchers to isolate the

specific biological effects of macrocyclization (e.g., testing if a biological response is due to the

chemical group or the ring shape).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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